Cas no 1261792-05-5 (4-Hydroxy-3-nitro-5-(2,4,5-trichlorophenyl)pyridine)

• Product Name: 4-Hydroxy-3-nitro-5-(2,4,5-trichlorophenyl)pyridine
• CAS No: 1261792-05-5
• MF: C₁₁H₅Cl₃N₂O₃
• MW: 319.527999639511
• CID: 4921070
• Update Time: 2025-05-27

4-Hydroxy-3-nitro-5-(2,4,5-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-3-nitro-5-(2,4,5-trichlorophenyl)pyridine

• Inchi： 1S/C11H5Cl3N2O3/c12-7-2-9(14)8(13)1-5(7)6-3-15-4-10(11(6)17)16(18)19/h1-4H,(H,15,17)
• InChI Key： OVMQSHXNKTXLKF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1=CNC=C(C1=O)[N+](=O)[O-])Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 472
• XLogP3: 3.7
• Topological Polar Surface Area: 74.9

Additional information on 4-Hydroxy-3-nitro-5-(2,4,5-trichlorophenyl)pyridine

Comprehensive Analysis of 4-Hydroxy-3-nitro-5-(2,4,5-trichlorophenyl)pyridine (CAS No. 1261792-05-5): Properties, Applications, and Research Insights

The compound 4-Hydroxy-3-nitro-5-(2,4,5-trichlorophenyl)pyridine (CAS No. 1261792-05-5) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyridine core substituted with hydroxy, nitro, and trichlorophenyl groups, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential as a building block for drug discovery, given its ability to modulate biological pathways.

In recent years, the demand for nitro-substituted pyridines like CAS 1261792-05-5 has surged due to their role in developing antimicrobial agents and enzyme inhibitors. A 2023 study highlighted its efficacy in targeting bacterial resistance mechanisms, aligning with the global focus on combating antibiotic-resistant infections. Additionally, its electrophilic properties enable reactions with nucleophiles, facilitating the creation of derivatives for high-throughput screening in medicinal chemistry.

From a synthetic perspective, 4-Hydroxy-3-nitro-5-(2,4,5-trichlorophenyl)pyridine exhibits notable stability under acidic conditions, a trait valued in industrial-scale production. Its solubility profile (soluble in polar aprotic solvents like DMSO) further enhances its utility in catalytic reactions. Environmental scientists have also explored its biodegradation pathways, addressing concerns about sustainable chemical practices—a hot topic in green chemistry forums.

The compound’s spectroscopic fingerprints (e.g., IR peaks at 1680 cm^-1 for C=O and 1520 cm^-1 for NO₂) are frequently cited in analytical chemistry literature. Laboratories employ HPLC-MS and NMR techniques to verify its purity, as impurities can affect downstream applications. Patent databases reveal its inclusion in formulations for crop protection agents, leveraging its phenylchloro substituents to disrupt pest metabolic cycles.

Emerging trends link CAS 1261792-05-5 to cancer research, where its derivatives show promise as kinase inhibitors. A 2024 preprint noted its synergy with immunotherapy drugs, sparking discussions in oncology circles. Meanwhile, computational chemists utilize molecular docking simulations to predict its interactions with proteins, reducing trial-and-error in lab work—a cost-saving approach aligned with AI-driven drug design trends.

Regulatory agencies classify 4-Hydroxy-3-nitro-5-(2,4,5-trichlorophenyl)pyridine as non-hazardous under standard handling protocols, though PPE is recommended due to its fine particulate nature. Storage guidelines emphasize anhydrous conditions to prevent hydrolysis, a detail often queried in chemical safety forums. Suppliers typically provide technical datasheets with structure-activity relationship (SAR) data to assist buyers in application-specific evaluations.

In summary, 1261792-05-5 represents a nexus of innovation across multiple disciplines. Its adaptability in small-molecule therapeutics and material science ensures sustained relevance, while ongoing studies explore its eco-friendly synthesis routes—addressing the dual mandates of efficacy and sustainability dominating contemporary chemical discourse.